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Cat. No.: B15614151

Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
These application notes provide a comprehensive protocol for the preparation, storage, and

handling of stock solutions of BI-4924, a selective and potent inhibitor of phosphoglycerate

dehydrogenase (PHGDH).[1][2][3] BI-4924 is a crucial tool for studying the serine biosynthesis

pathway, which is implicated in various diseases, including cancer.[1][3][4] Adherence to this

protocol is essential for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Mechanism of Action
BI-4924 is a potent, NADH/NAD+-competitive inhibitor of PHGDH, the rate-limiting enzyme in

the de novo serine biosynthesis pathway.[1][5][6] It has an IC50 value of approximately 2-3 nM.

[1][6][7] By inhibiting PHGDH, BI-4924 effectively disrupts the conversion of 3-

phosphoglycerate to 3-phosphohydroxypyruvate, thereby blocking serine production.[3][4] For

cellular experiments, it is often recommended to use the cell-permeable ester prodrug, BI-4916,

which is intracellularly converted to BI-4924.[3][4][8]
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Caption: Inhibition of PHGDH by BI-4924 blocks the serine synthesis pathway.

Quantitative Data Summary
The key quantitative data for BI-4924 are summarized in the tables below.

Table 1: Chemical Properties
Property Value Reference(s)

Molecular Formula C₂₁H₂₀Cl₂N₂O₆S [1][7]

Molecular Weight 499.36 g/mol [1][2][7]

Appearance Solid [2][6]

CAS Number 2244452-09-1 [1][2]

Table 2: Solubility Information
Solvent Concentration Notes Reference(s)

DMSO
90-100 mg/mL

(approx. 180-200 mM)

Sonication is

recommended.
[1][2]

Table 3: Recommended Storage Conditions
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Form Temperature Duration Reference(s)

Solid Powder -20°C Up to 3 years [1][2]

In Solvent -80°C 6 to 12 months [1][2][6]

In Solvent -20°C 1 to 6 months [2][6]

Note: For long-term stability, storing solutions at -80°C is highly recommended.

Experimental Protocol: Preparation of a 10 mM BI-
4924 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of BI-4924. Adjust

volumes as necessary for your specific requirements.

Materials and Equipment
BI-4924 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filter-barrier tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Experimental Workflow
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Start

1. Weigh Compound
Calculate and weigh 4.99 mg

of BI-4924 powder.

2. Add Solvent
Add 1 mL of anhydrous DMSO
to the vial containing BI-4924.

3. Dissolve
Vortex thoroughly. Use sonication

if needed to fully dissolve.

4. Aliquot
Dispense into smaller, single-use
volumes in microcentrifuge tubes.

5. Store
Store aliquots at -80°C

for long-term use.

End

Click to download full resolution via product page

Caption: Workflow for preparing BI-4924 stock solution.
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Step-by-Step Method
Calculation: To prepare a 10 mM solution, calculate the required mass of BI-4924 using its

molecular weight (MW = 499.36 g/mol ).

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 499.36 g/mol = 4.99 mg

Weighing: Carefully weigh 4.99 mg of BI-4924 powder and transfer it into a sterile

microcentrifuge tube or amber vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the BI-4924 powder.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If particulates are still visible, sonicate the solution for 5-10 minutes to aid dissolution.[1]

The final solution should be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots.

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage.[1][2][6] For short-term use (up to one

month), storage at -20°C is acceptable.[2]

Safety and Handling Precautions
BI-4924 is for research use only.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, to

avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

Disclaimer
The information provided in these application notes is intended for use by trained professionals

in a laboratory setting. It is the responsibility of the user to ensure that all procedures are

performed safely and in accordance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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